1-(1-(4-(Trifluoromethyl)phenyl)cyclobutyl)ethanone

• Molecular Formula: C13H13F3O
• Molecular Weight: 242.24 g/mol
• IUPAC Name: 1-[1-[4-(trifluoromethyl)phenyl]cyclobutyl]ethanone
• InChI: InChI=1S/C13H13F3O/c1-9(17)12(7-2-8-12)10-3-5-11(6-4-10)13(14,15)16/h3-6H,2,7-8H2,1H3
• InChI Key: HQGBPOHYHUHMJF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CCC1)C2=CC=C(C=C2)C(F)(F)F

Description

1-(1-(4-(Trifluoromethyl)phenyl)cyclobutyl)ethanone is a useful research compound. Its molecular formula is C13H13F3O and its molecular weight is 242.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The starting nitrile, 1-(4-Trifluoromethyl-phenyl)-cyclobutanecarbonitrile, has been described (Parke Davis & Co., U.S. Pat. No. 3,536,656; 1970 and Chemical Abstracts 1970, 73, 109539). To the carbonitrile (2 g) in 5 mL of toluene in a pressure tube was added 10 mL of 3M MeMgBr ether solution (3 equiv.). The tube was sealed and the reaction mixture was heated at 95° C. for 24 hr, cooled to room temperature, poured into 50 mL of water, acidified with 25 mL of 5 M HCl, and this solution was heated at 70° C. for 2 h, cooled, and extracted with ether. The extracts were dried, filtered, concentrated, and purified on silica gel to give pure 1-[1-(4-trifluoromethyl-phenyl)-cyclobutyl]-ethanone (1.9 g, 88%). Data for this ketone: MS 242 (M); 1H NMR (300 MHz, CDCl3) δ 7.6 (d, 8.0 Hz, 2H), 7.4 (d, 8.0 Hz, 2H), 2.75–2.85 (m, 2H), 2.35–2.5 (m, 2H), 1.8–2.0 (3H s and 2H m overlapping); 13C NMR (75 MHz, CDCl3): δ 207.7, 147.5, 129.5, 126.9, 126.1, 125.9 (CF3), 59.5, 30.9, 24.6, 16.1.